Cas no 1805522-33-1 (2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1805522-33-1
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4975554
• Update Time: 2025-06-10

2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO3/c11-9-5(3-8(16)17)1-2-7(6(9)4-15)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： YKCMTWICMBGHTM-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid

Introduction to 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic Acid (CAS No. 1805522-33-1)

2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid, with the CAS number 1805522-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various biologically active substances. The presence of multiple functional groups, including a bromine atom, a cyano group, and a trifluoromethoxy group, contributes to its versatility and reactivity, which are highly prized in medicinal chemistry.

The< strong>naming convention of this compound follows the IUPAC rules for organic chemistry nomenclature. The prefix "2-" indicates the position of the bromine atom on the phenyl ring, while "3-" and "4-" denote the positions of the cyano and trifluoromethoxy groups, respectively. The suffix "-acetic acid" suggests the presence of an acetic acid moiety at one end of the molecule. This precise naming helps researchers quickly understand the structural framework and potential reactivity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid are often employed as key building blocks in the synthesis of drug candidates targeting various diseases. The< strong>functional groups present in this molecule make it particularly useful for constructing complex scaffolds that can interact with biological targets in innovative ways.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The bromine substituent can be readily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups or linkages. This flexibility allows chemists to tailor the molecule's properties for specific biological activities. Furthermore, the cyano group can participate in various transformations, including nucleophilic additions and condensation reactions, expanding its synthetic utility.

The< strong>trifluoromethoxy group is another critical feature that enhances the pharmacological potential of 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid. Fluoro-substituted compounds are well-documented for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes them particularly attractive for drug development. Recent studies have demonstrated that trifluoromethoxy groups can significantly enhance the potency and selectivity of small-molecule inhibitors, making them valuable tools in medicinal chemistry.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of compounds like 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing synthetic routes. By leveraging these computational tools, scientists can accelerate the discovery process and bring new drugs to market more efficiently.

The< strong>synthetic pathways involving this compound have been extensively studied and optimized. Researchers have developed efficient methods for preparing derivatives by modifying specific functional groups while maintaining overall structural integrity. These synthetic strategies are essential for producing large quantities of material needed for preclinical and clinical studies. Moreover, green chemistry principles have been increasingly applied to these synthetic processes to minimize waste and improve sustainability.

In conclusion, 2-Bromo-3-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1805522-33-1) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly play a crucial role in developing next-generation therapeutics that meet society's growing need for effective treatments.